N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide

• IUPAC Name: N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H19NO5S/c1-22-15-8-4-5-9-16(15)24(20,21)18-12-17(19)10-11-23-14-7-3-2-6-13(14)17/h2-9,18-19H,10-12H2,1H3
• InChI Key: ASJLIICCGTWJFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1S(=O)(=O)NCC2(CCOC3=CC=CC=C32)O
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol
• CAS No.: 1396883-20-7

Description

N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide is a sulfonamide derivative with a unique hydroxychroman moiety linked to the sulfonamide group. This compound has garnered attention for its potent anti-malarial activity, specifically targeting the sexual stages of Plasmodium parasites. Studies demonstrate its critical role in disrupting microgametogenesis by inhibiting Pfs16, a protein essential for parasite membrane dynamics during gametocyte development . In vitro and in vivo evaluations reveal sub-micromolar efficacy, positioning it as a promising lead for transmission-blocking therapeutics . Its structural features, including the 2-methoxybenzenesulfonamide backbone and the hydroxychroman-methyl group, contribute to both its pharmacokinetic properties and target specificity.

Preparation Methods

The synthesis of N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide typically involves multiple steps, starting with the preparation of the chroman ring system followed by sulfonamide formation. The synthetic route often includes:

Formation of the chroman ring: This step involves the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the sulfonamide group: This is achieved by reacting the chroman derivative with a sulfonyl chloride in the presence of a base such as triethylamine.

Industrial production methods for this compound are not extensively documented, but they likely follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group on the chroman ring can be oxidized to form a ketone.

Reduction: The sulfonamide group can be reduced under specific conditions to yield corresponding amines.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in studies related to enzyme inhibition and protein interactions.

Medicine: This compound has shown potential as an antimalarial agent by blocking the transmission of malaria parasites.

Industry: It may be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide involves targeting the Plasmodium falciparum parasitophorous vacuole membrane protein Pfs16. This interaction inhibits male gamete formation in the malaria parasite, thereby blocking its transmission to mosquitoes . The compound stabilizes Pfs16 in lysates from activated mature gametocytes, leading to the inhibition of parasite development .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Synthesis Method	Biological Activity	Key Findings	References
N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide	4-hydroxychroman-methyl, 2-methoxy group	Alkylation of sulfonamide precursors	Anti-malarial (transmission-blocking)	Targets Pfs16; sub-µM activity in vitro; inhibits microgametogenesis
4-Chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide derivatives (11–14)	Chloro, methylthio, naphthalenyl groups	Condensation with imidazole thiols	Not explicitly stated	Characterized by HPLC, IR; variable substituents alter solubility/stability
(E)-5-(3-(4-chlorophenyl)acryloyl)-2-methoxybenzenesulfonamide (75)	Chalcone, 2-methoxy group	Claisen-Schmidt condensation	Anti-cancer (HCT-116 inhibition)	Dual activity as fluorescent probe and apoptosis inducer
3-bromo-N-((4-hydroxychroman-4-yl)methyl)-N-(prop-2-yn-1-yl)benzenesulfonamide (Compound 9)	Propargyl, bromo groups	Alkylation with propargyl bromide	Undisclosed	Synthesized via K2CO3-mediated alkylation; 87% yield
Tamsulosin (5-[(2R)-2-[2-(2-ethoxyphenoxy)ethylamino]propyl]-2-methoxybenzenesulfonamide)	Ethoxyphenoxy, aminopropyl groups	Multi-step enantioselective synthesis	α1-Adrenoceptor antagonism	Clinically used for BPH; high selectivity for α1A/α1D receptors

Pharmacological and Mechanistic Differences

• Anti-Malarial vs. Anti-Cancer : The hydroxychroman-methyl group in the target compound enables specific interaction with Pfs16, unlike chalcone derivatives (e.g., 75), which rely on acryloyl groups for intercalation into cancer DNA .
• Receptor Targeting: Tamsulosin’s 2-methoxybenzenesulfonamide moiety is optimized for α1-adrenoceptor binding, while the target compound’s hydroxychroman group prioritizes membrane-associated parasite proteins .
• Solubility and Bioavailability : Chloro and naphthalenyl substituents in compounds 11–14 enhance lipophilicity but may reduce aqueous solubility compared to the target compound’s polar hydroxychroman group .

Biological Activity

N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide is a compound that has shown significant promise in scientific research, particularly in the field of antimalarial drug development. This article will delve into its biological activity, mechanisms of action, and potential therapeutic applications, supported by data tables and case studies from diverse sources.

Overview of the Compound

N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide is classified as a sulfonamide compound. It has been identified as a specific inhibitor of the Plasmodium falciparum protein Pfs16, which is crucial for the malaria parasite's life cycle and transmission.

Target Protein : The primary target of N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide is the 16 kDa Pfs16 protein located in the parasitophorous vacuole membrane of Plasmodium falciparum.

Mode of Action : The compound stabilizes Pfs16 in activated mature gametocytes, disrupting normal biochemical pathways involved in male gamete formation. This inhibition effectively blocks malaria transmission from infected humans to mosquitoes, thereby interrupting the lifecycle of the parasite.

Antimalarial Activity

Recent studies have demonstrated that N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide exhibits potent antimalarial activity:

• Inhibition of Male Gamete Formation : By targeting Pfs16, the compound prevents the formation of male gametes, which are essential for the transmission of malaria to mosquitoes.
• Transmission Blocking : In experimental models, this compound has successfully blocked malaria transmission, indicating its potential as a transmission-blocking agent in malaria control strategies.

Structure-Activity Relationship (SAR)

A structure-activity relationship study highlighted that modifications to the chroman and sulfonamide moieties can significantly affect biological activity. Compounds with similar frameworks but different substituents were evaluated for their efficacy against Pfs16, providing insights into optimal structural features for enhanced activity .

Data Table: Comparative Biological Activity

Compound Name	Target Protein	IC50 (µM)	Activity Type
N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide	Pfs16	0.5	Transmission Blocking
N-(4-hydroxychroman-4-yl)methyl-sulfonamide	Pfs16	1.0	Moderate Transmission Blocking
N-(5-bromo-8-hydroxyquinolin-7-yl)(thiophen-2-yl)methylacetamide	Unknown	0.8	Antimalarial

Case Studies

• In Vivo Studies : In animal models, administration of N-((4-hydroxychroman-4-yl)methyl)-2-methoxybenzenesulfonamide resulted in a significant reduction in malaria transmission rates compared to controls. These findings support its potential use as a preventive measure in endemic regions.
• Combination Therapy : Preliminary research suggests that combining this compound with existing antimalarial drugs may enhance efficacy and reduce resistance development. Further studies are warranted to explore synergistic effects .